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Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Carbitol Acetate in High-
Performance Coatings
Carbitol™ Acetate, chemically known as diethylene glycol monoethyl ether acetate (CAS No.

112-15-2), is a high-boiling point, slow-evaporating solvent with excellent solvency

characteristics for a wide range of resins, dyes, and oils.[1] Its unique properties make it a

valuable component in the formulation of coatings, lacquers, and printing inks where a smooth,

defect-free finish and controlled drying time are essential.[1]

As a clear, colorless liquid with a mild, pleasant odor, Carbitol acetate is classified as a "tail

solvent" because it is one of the last solvent components to evaporate from the coating film.[1]

This slow evaporation rate is critical for allowing sufficient time for the coating to flow and level

out, minimizing surface imperfections such as brush marks, orange peel, and cratering. Its

excellent miscibility with organic solvents and water makes it versatile for use in various

formulation types.[1][2]

These notes provide a detailed overview of the applications of Carbitol acetate, its physical

properties, and standardized protocols for evaluating its performance in coating and lacquer

formulations.
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Carbitol acetate serves several primary functions in coating and lacquer formulations:

Flow and Leveling Agent: Its slow evaporation rate extends the "wet edge" time of the

coating, providing a longer period for the film to coalesce and form a uniform, smooth

surface.[1] This is particularly crucial in high-gloss finishes where visual perfection is

paramount.

Coalescing Agent: In latex or water-based coatings, Carbitol acetate helps in the fusion of

polymer particles into a continuous, durable film, especially under adverse conditions like low

temperatures or high humidity.[3][4][5]

High-Boiling Solvent: It possesses strong solvency for a variety of synthetic and natural

resins, including nitrocellulose, acrylics, and vinyl resins, which are common binders in

lacquer formulations.[1][6]

Blushing Prevention: By slowing down the initial evaporation of faster-drying solvents, it

helps prevent rapid cooling of the film surface, which can cause moisture condensation and

a cloudy appearance known as "blushing."

Its applications span across various industries, including automotive finishes, industrial

maintenance coatings, wood lacquers, and specialty printing inks.[1][7]

Physicochemical Properties
The performance of Carbitol acetate as a coating solvent is directly related to its physical and

chemical properties.
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Property Value Reference

Chemical Name
Diethylene Glycol Monoethyl

Ether Acetate
[1]

CAS Number 112-15-2 [1]

Appearance Colorless, clear liquid [1]

Odor Faint, sweet, ester-like [1]

Boiling Point 190-200°C (374-392°F) [2]

Melting Point -40°C (-40°F) [2]

Evaporation Rate Slow [1]

Viscosity Low to moderate [1]

Solubility
Soluble in water and common

organic solvents
[1][2]

Reactivity Stable under normal conditions [2]

Visualization of Mechanism
The following diagram illustrates the logical relationship between the slow evaporation of

Carbitol acetate and the formation of a uniform coating film.
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Caption: Role of Carbitol Acetate in Film Formation.
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Experimental Protocols
To evaluate the impact of Carbitol acetate on a coating formulation, standardized test methods

are essential. The American Society for Testing and Materials (ASTM) provides comprehensive

guides, such as ASTM D333 for clear and pigmented lacquers.[8][9][10] Below are key

protocols for performance evaluation.

Protocol 1: Evaluation of Flow, Leveling, and Gloss
Objective: To determine the effect of Carbitol acetate concentration on the flow, leveling, and

final gloss of a lacquer formulation.

Materials:

Base lacquer formulation (without Carbitol acetate).

Carbitol acetate.

Test panels (e.g., steel, wood, or glass as per ASTM D333).[9]

Film applicator (e.g., Bird or Baker type) for uniform film thickness.[8]

Drawdown cards with sealed charts.

Glossmeter (60° and/or 20° geometry).

Anti-sag meter or leveling test blade.

Procedure:

Formulation: Prepare a control lacquer (0% Carbitol acetate) and several test formulations

with varying concentrations of Carbitol acetate (e.g., 2%, 5%, 10% by weight, replacing an

equivalent amount of a faster solvent).

Application: Apply a uniform wet film of each formulation onto separate test panels or

drawdown cards using a film applicator. The thickness should be consistent and relevant to

the intended application.
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Leveling Assessment: Immediately after application, assess the flow and leveling. This can

be done visually by observing the disappearance of brush marks or instrumentally using a

leveling test blade that creates parallel stripes; better leveling results in the stripes flowing

together more completely.

Drying: Allow the panels to dry in a controlled environment (e.g., 25°C, 50% relative

humidity).

Gloss Measurement: Once the films are fully cured, measure the specular gloss at 60° and,

for high-gloss coatings, at 20°, according to ASTM D523. Take at least three readings per

panel and calculate the average.

Data Analysis: Compare the leveling ratings and average gloss values across the different

formulations. Plot the results to visualize the effect of Carbitol acetate concentration.

Protocol 2: Film Adhesion and Hardness Testing
Objective: To assess the integrity of the final cured film, ensuring that the inclusion of a slow

solvent does not compromise adhesion or hardness.

Materials:

Cured test panels from Protocol 1.

Adhesion test kit (per ASTM D3359, Method B): cutting tool with multiple blades, pressure-

sensitive tape.[11]

Pencil hardness test set (per ASTM D3363): pencils of varying hardness (e.g., 6B to 6H).

Abrasive paper (400 grit) for pencil lead preparation.

Procedure:

Adhesion Test (ASTM D3359):

On a cured panel, make a cross-hatch (lattice pattern) through the film to the substrate

using the cutting tool.[11]
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Brush the area lightly to remove any detached flakes.

Apply the specified pressure-sensitive tape firmly over the lattice.

Within 90 seconds, rapidly pull the tape off at a 180° angle.[11]

Classify the adhesion based on the ASTM scale (5B = no detachment, 0B = >65%

detachment).

Pencil Hardness Test (ASTM D3363):

Prepare the pencil lead by exposing ~3 mm and flattening the tip with abrasive paper.

Holding the pencil at a 45° angle to the coating surface, push it forward with uniform

pressure sufficient to either cut the film or for the lead to crumble.

Start with a softer pencil (e.g., 2H) and proceed to harder pencils until one mars or

scratches the surface.

The pencil hardness rating is the hardest pencil that does not scratch or gouge the film.

Data Analysis: Tabulate the adhesion classification and pencil hardness rating for each

formulation. Evaluate if the addition of Carbitol acetate had any positive or negative impact

on these mechanical properties.

Experimental Workflow Visualization
The following diagram outlines the general workflow for testing a coating formulation containing

Carbitol acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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